Cas no 2034620-64-7 (2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide)

• Product Name: 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide
• CAS No: 2034620-64-7
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 6294333
• PubChem ID: 119100151
• Update Time: 2025-06-13

2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)pyridine-4-carboxamide
• AKOS026689735
• 2034620-64-7
• F6475-2948
• 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide

• Inchi： 1S/C15H23N3O3/c1-18-7-4-13(5-8-18)17-15(19)12-3-6-16-14(11-12)21-10-9-20-2/h3,6,11,13H,4-5,7-10H2,1-2H3,(H,17,19)
• InChI Key： ZEXNKBNHYGTFOQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)OCCOC)NC1CCN(C)CC1

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide

Professional Introduction to Compound with CAS No. 2034620-64-7 and Product Name: 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide

2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide, identified by the CAS number 2034620-64-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including an isonicotinamide moiety and a piperidine ring, which are well-documented for their role in modulating various biological pathways.

The isonicotinamide moiety, a derivative of nicotinic acid, is known for its involvement in the development of drugs targeting infectious diseases and inflammatory conditions. In particular, derivatives of isonicotinamide have been explored for their antimicrobial and anti-inflammatory properties. The presence of this group in 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide suggests that it may possess similar therapeutic potential. Furthermore, the 1-methylpiperidin-4-yl substituent is commonly found in pharmaceuticals due to its ability to enhance bioavailability and binding affinity to biological targets.

The 2-(2-methoxyethoxy) portion of the molecule introduces an ethylene glycol derivative, which can influence solubility and metabolic stability. This structural feature is particularly important in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. The combination of these functional groups makes 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential leads for new drugs, including derivatives of isonicotinamide. Studies have shown that modifications to the piperidine ring can significantly alter the pharmacokinetic properties of a molecule. In the case of 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide, computational studies suggest that the presence of the 1-methylpiperidin-4-yl group may enhance its binding affinity to target proteins involved in inflammatory pathways.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) have been employed to evaluate the biological activity of this compound. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing valuable data on their potential therapeutic effects. Preliminary results from HTS assays indicate that 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide exhibits inhibitory activity against certain enzymes associated with inflammation and infection. These findings are consistent with the structural features that contribute to its potential biological activity.

The synthesis of 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide has been optimized to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and purification methods like column chromatography, have been employed to produce this compound in sufficient quantities for further study. The synthetic route involves key intermediates that are carefully selected to maintain the integrity of the functional groups critical for biological activity.

One of the most exciting aspects of studying compounds like 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide is their potential to address unmet medical needs. Chronic inflammatory diseases and infectious disorders remain significant global health challenges, and new therapeutic agents are continually needed. The structural features of this compound make it a promising candidate for further development into a novel drug entity. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the growing evidence linking inflammation to various diseases.

Furthermore, the versatility of this compound's structure allows for further modifications to optimize its pharmacological properties. By altering substituents or exploring different functional groups, scientists can fine-tune its activity against specific targets while maintaining favorable pharmacokinetic profiles. This flexibility is crucial in drug discovery, as it allows for the development of compounds that are both effective and safe for therapeutic use.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in technology and our understanding of biological systems. As such, compounds like 2-(2-methoxyethoxy)-N-(1-methylpiperidin-4-yl)isonicotinamide represent an exciting frontier for research and development. Their unique structural features and potential biological activities make them valuable tools for exploring new therapeutic strategies.

In conclusion,2034620-64-7 corresponds to a compound with significant promise in pharmaceutical research due to its structural composition and predicted biological activity. The combination of computational studies, experimental assays, and synthetic optimization provides a robust framework for investigating its potential applications. As research progresses, this compound may contribute valuable insights into developing new treatments for chronic diseases and infections.